5-methanesulfonyl-1-methyl-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-methyl-5-methylsulfonylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C6H8N2O4S/c1-8-5(13(2,11)12)4(3-7-8)6(9)10/h3H,1-2H3,(H,9,10)
• InChI Key: MLQKTFBKKHROKH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C=N1)C(=O)O)S(=O)(=O)C
• Molecular Formula: C6H8N2O4S
• Molecular Weight: 204.21 g/mol
• CAS RN: 1227070-38-3

Description

5-methanesulfonyl-1-methyl-1H-pyrazole-4-carboxylic acid is a chemical compound with the CAS Number: 1227070-38-3. It has a molecular weight of 204.21. The IUPAC name for this compound is 1-methyl-5-(methylsulfonyl)-1H-pyrazole-4-carboxylic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H8N2O4S/c1-8-5(13(2,11)12)4(3-7-8)6(9)10/h3H,1-2H3,(H,9,10). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model of the molecule.

It is stored at room temperature.

Scientific Research Applications

Synthesis and Chemical Applications

5-Methanesulfonyl-1-methyl-1H-pyrazole-4-carboxylic acid and its derivatives have been extensively studied for their applications in chemical synthesis. Coppo and Fawzi (1997) investigated the synthesis of pyrazolo[3,4‐c][1,2]thiazin‐4(3H)‐one 2,2‐dioxides, which involved the reaction of substituted ethyl 5-aminopyrazole-4-carboxylates with methanesulfonyl chloride. This process led to the formation of substituted ethyl 5-[bis(methylsufonyl)amino]-1H-pyrazole-4-carboxylates and further chemical transformations (Coppo & Fawzi, 1997).

Upadhyaya et al. (1997) described the synthesis of 1-methyl-6,9-epoxy-9-aryl-5,6,9,10-tetrahydro-1H-imidazo[3,2‐e][2H‐1,5]oxazocinium methanesulfonates, where methanesulfonyl chloride played a critical role in the formation of methanesulfonates. This work showcased the versatility of methanesulfonyl chloride in organic synthesis and its contribution to creating complex heterocyclic compounds (Upadhyaya et al., 1997).

Pharmaceutical and Biological Research

In the field of pharmaceutical and biological research, derivatives of 5-methanesulfonyl-1-methyl-1H-pyrazole-4-carboxylic acid have shown potential. For instance, Gokulan et al. (2012) synthesized 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters and investigated their analgesic and anti-inflammatory activities. The study highlighted one compound, in particular, showing significant analgesic and anti-inflammatory properties (Gokulan et al., 2012).

Material Science and Catalysis

The use of derivatives of 5-methanesulfonyl-1-methyl-1H-pyrazole-4-carboxylic acid extends to material science and catalysis as well. In this context, Cheng et al. (2017) synthesized new coordination polymers using bis(3-methyl-1H-pyrazole-4-carboxylic acid)alkane ligands. This study provided insights into the structural diversity and potential applications of these compounds in material science (Cheng et al., 2017).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area.

Synthesis routes and methods

Procedure details

Add a solution of LiOH (22 mg, 0.90 mmol) in H2O (1 mL) to a rapidly stirring solution of ethyl 1-methyl-5-(methylsulfonyl)-1H-pyrazole-4-carboxylate (175 mg, 0.75 mmol) in 1,4-dioxane (3 mL) at ambient temperature. Treat the reaction mixture with additional LiOH (5 mg, 0.21 mmol), and stir overnight. Acidify to pH 2 with 1 N HCl, and extract twice with CH2Cl2. Combine the organic layers, dry over MgSO4, filter, and concentrate under reduced pressure to yield the title compound as a white solid (98 mg, 64%). ES/MS m/z 202.9 (M−1).